4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-3-ylbutanamide

• IUPAC Name: 4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-3-ylbutanamide
• InChI: InChI=1S/C22H21N3O2S2/c1-16(13-17-7-3-2-4-8-17)14-19-21(27)25(22(28)29-19)12-6-10-20(26)24-18-9-5-11-23-15-18/h2-5,7-9,11,13-15H,6,10,12H2,1H3,(H,24,26)/b16-13+,19-14-
• InChI Key: WRWDMYCIQDOTIZ-WXEMXXEISA-N
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CN=CC=C3
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CN=CC=C3
• Molecular Formula: C22H21N3O2S2
• Molecular Weight: 423.6 g/mol

Description

4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-3-ylbutanamide is a useful research compound. Its molecular formula is C22H21N3O2S2 and its molecular weight is 423.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• A study by Stanovnik et al. (2002) describes the synthesis of 1,4-dihydropyridine derivatives from similar compounds, highlighting the potential for derivative formation and modification in chemical synthesis (Stanovnik et al., 2002).

Antitumor Activity

• Research by Horishny and Matiychuk (2021) and (2020) demonstrated antitumor activity in vitro against human cancer cell lines, indicating potential applications in cancer research and treatment (Horishny & Matiychuk, 2021), (Horishny & Matiychuk, 2020).

Analgesic and Anti-inflammatory Effects

• A study by Ranga et al. (2013) on pyridine derivatives of thiazolidin-4-ones, closely related to the compound , showed significant analgesic and anti-inflammatory effects, suggesting similar potential applications for 4-[(5Z)-5-[(E)-2-methyl-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-pyridin-3-ylbutanamide (Ranga, Sharma, & Kumar, 2013).

Antimicrobial Properties

• Desai, Jadeja, and Khedkar (2022) researched 4-thiazolidinone hybrids which exhibited antimicrobial activity against bacterial and fungal strains. This indicates the potential of similar compounds for antimicrobial applications (Desai, Jadeja, & Khedkar, 2022).

Molecular Docking and Drug Design

• The compound's structure makes it a suitable candidate for molecular docking studies, as evidenced in similar compounds. This is crucial for drug design and understanding molecular interactions in biological systems (Bourahla et al., 2021).